5-Methylcyclodec-5-en-1-one

• CAS No.: 84292-10-4
• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 5-methylcyclodec-5-en-1-one
• InChI: InChI=1S/C11H18O/c1-10-6-3-2-4-8-11(12)9-5-7-10/h6H,2-5,7-9H2,1H3
• InChI Key: HNZRUPSHKQVDJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCCCCC(=O)CCC1

Description

5-Methylcyclodec-5-en-1-one is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-isopropenyl-1-vinylcyclohexan-1-ol (0.166 g, 10-3 mol) and mercuric trifluoroacetate (0.423 g) in methylene chloride (10 cc) is kept at a temperature of the order of 20° C. After a reaction time of 5 minutes, a solution of sodium borohydride (0.010 g) in 3 N sodium hydroxide solution (0.66 cc) is added to the reaction mixture. The reaction mixture is extracted with methylene chloride (3×10 cc). The organic extracts are dried over magnesium sulphate. After filtration and concentration of the solvent under reduced pressure (20 mm Hg; 2.7 kPa), 5-methylcyclodec-5-en-1-one (0.024 g) is obtained, the characteristics of which are as follows: Infra-red spectrum of a liquid film: characteristic bands at 2980 and 1710 cm-1 ;

Synthesis routes and methods II

Procedure details

A mixture of 2-isopropenyl-1-vinylcyclohexan-1-ol (0.166 g; 10-3 mol) and dichloro-bis-(benzonitrile)-palladium(II) (0.038 g; 10-4 mol) in tetrahydrofuran (5 cc) is kept at a temperature of the order of 20° C. under an inert atmosphere. After a reaction time of 24 hours, diethyl ether (75 cc) is added and the mixture is then washed with water (5×15 cc). After drying over magnesium sulphate, filtration and evaporation of the solvent under reduced pressure (20 mm Hg; 2.7 kPa), 5-methylcyclodec-5-en-1-one (0.070 g) is obtained, which has the following characteristics: